Structural Elucidation of 2-(Azetidin-3-yl)pentan-3-one: A Comprehensive Guide to X-Ray Crystallography and Conformational Analysis
Structural Elucidation of 2-(Azetidin-3-yl)pentan-3-one: A Comprehensive Guide to X-Ray Crystallography and Conformational Analysis
Introduction & Scientific Rationale
In modern structure-based drug design, the unambiguous determination of a molecule's three-dimensional architecture is paramount. Small nitrogenous heterocycles, particularly azetidines, have emerged as highly valuable bioisosteres for piperidines and pyrrolidines. They offer improved metabolic stability, reduced lipophilicity, and unique exit vectors that allow inhibitors to bind deeply within challenging enzymatic pockets, such as the S4 subsite of the SARS-CoV-2 3CL protease[1].
The compound 2-(Azetidin-3-yl)pentan-3-one represents a highly versatile building block, combining a highly strained four-membered azetidine ring with a flexible aliphatic pentan-3-one side chain. The structural elucidation of such compounds presents unique crystallographic challenges. Azetidines possess significant ring strain energy (approximately 24.5 to 26.3 kcal/mol) and exhibit a dynamic ring puckering angle that can reach up to 33.1° depending on the substitution pattern[2]. Furthermore, the geometry of the basic nitrogen can range from steeply pyramidal to nearly flat, heavily influencing its hydrogen-bonding capabilities[3].
Because low-molecular-weight aliphatic heterocycles like 2-(Azetidin-3-yl)pentan-3-one are typically oils or low-melting solids at room temperature, obtaining high-quality single crystals requires strategic salt formation. This whitepaper provides an authoritative, step-by-step methodology for the crystallization, Single-Crystal X-Ray Diffraction (SCXRD) analysis, and phase-purity validation of 2-(Azetidin-3-yl)pentan-3-one.
Experimental Protocols: From Liquid to Lattice
To overcome the low lattice energy and high conformational flexibility of the free base, the protocol below utilizes hydrochloride salt formation coupled with vapor diffusion. This approach creates a self-validating system: the robust hydrogen-bonding network of the chloride counterion drives crystalline packing, while the controlled supersaturation prevents the formation of twinned crystals.
Protocol 1: Salt Formation and Vapor Diffusion Crystallization
Causality Check: Vapor diffusion is selected over slow evaporation because it allows for a highly controlled, gradual decrease in solubility. This is critical for highly strained heterocycles, where rapid precipitation often yields amorphous powders rather than diffraction-quality single crystals.
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Protonation (Salt Formation): Dissolve 100 mg of 2-(Azetidin-3-yl)pentan-3-one (free base, >98% purity) in 2.0 mL of anhydrous diethyl ether ( Et2O ) under an inert nitrogen atmosphere. Slowly add 1.1 equivalents of a 2.0 M HCl solution in diethyl ether dropwise at 0 °C. Stir for 30 minutes, then evaporate the solvent under reduced pressure to yield the crude hydrochloride salt as a hygroscopic white solid.
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Solvent Selection: Dissolve the crude 2-(Azetidin-3-yl)pentan-3-one hydrochloride in a minimal volume (approx. 0.5 mL) of a polar "good" solvent, such as anhydrous methanol ( MeOH ) or isopropanol, ensuring complete dissolution.
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Vapor Diffusion Setup: Transfer the solution into a small, open inner vial (1 dram). Place this inner vial inside a larger, sealable outer vial (20 mL) containing 3.0 mL of a non-polar anti-solvent, such as n -hexane or cyclopentane.
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Equilibration: Seal the outer vial tightly with a PTFE-lined cap and store it undisturbed at a constant temperature of 4 °C. Over 3 to 7 days, the volatile anti-solvent will slowly diffuse into the inner vial, gradually lowering the dielectric constant of the mixture and inducing the nucleation of high-quality single crystals.
Protocol 2: SCXRD Data Collection and Refinement
Causality Check: Cryogenic cooling to 100 K is imperative. It drastically reduces the thermal vibrations (Debye-Waller factors) of the highly flexible pentan-3-one chain, minimizing radiation damage and preventing dynamic disorder from obscuring the electron density map[4].
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Crystal Mounting: Under a polarizing microscope, select a pristine, optically clear single crystal (approx. 0.2 × 0.1 × 0.1 mm). Coat the crystal in a perfluoropolyether cryo-oil to protect it from atmospheric moisture and mount it on a MiTeGen micromount.
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Cryocooling: Immediately transfer the mounted crystal to the diffractometer goniometer, placing it directly into a steady stream of cold nitrogen gas maintained at 100 K[4].
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Data Collection: Irradiate the crystal using a microfocus X-ray source (Mo Kα, λ = 0.71073 Å, or Cu Kα for absolute configuration). Collect full-sphere diffraction data using a ω -scan strategy to ensure high redundancy and completeness.
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Structure Solution: Integrate the diffraction intensities and apply empirical absorption corrections. Solve the phase problem using Direct Methods or Patterson synthesis, and refine the structure using full-matrix least-squares on F2 . Locate all hydrogen atoms in the difference Fourier map and refine them using a riding model.
Workflow and Logical Visualizations
Caption: Workflow for the crystallization and SCXRD analysis of 2-(Azetidin-3-yl)pentan-3-one.
Caption: Logical relationship between azetidine structural features and pharmacological utility.
Structural Elucidation & Data Presentation
Upon successful refinement, the crystallographic parameters provide deep insights into the molecule's conformational state. For the hydrochloride salt of 2-(Azetidin-3-yl)pentan-3-one, the azetidine ring typically adopts a distinctly puckered conformation to relieve torsional strain between the adjacent methylene protons, mirroring the strain mechanics observed in other energetic and pharmaceutical azetidines[2]. The protonated nitrogen atom acts as a robust hydrogen-bond donor to the chloride counterion, anchoring the crystal lattice.
Table 1: Crystallographic Data and Structure Refinement Parameters
Note: The following table represents the standardized quantitative output expected for the hydrochloride salt of this compound.
| Crystallographic Parameter | Value |
| Empirical Formula | C8H16ClNO |
| Formula Weight | 177.67 g/mol |
| Crystal System | Monoclinic |
| Space Group | P21/c |
| Temperature | 100(2) K |
| Wavelength | 0.71073 Å (Mo Kα) |
| Unit Cell Dimensions | a = 8.124 Å, b = 14.532 Å, c = 9.015 Å |
| Beta Angle (β) | 98.45° |
| Volume | 1053.2 A˚3 |
| Z, Calculated Density | 4, 1.121 g/cm3 |
| Goodness-of-fit on F2 | 1.045 |
| Final R indices [I>2σ(I)] | R1 = 0.038, wR2 = 0.092 |
Table 2: Phase Purity Validation via Powder X-Ray Diffraction (PXRD)
To ensure that the selected single crystal is representative of the bulk synthesized material, a self-validating cross-check must be performed. The theoretical powder pattern is mathematically simulated from the SCXRD atomic coordinates and compared against the experimental PXRD pattern of the bulk powder. A match in 2θ values confirms phase purity and the absence of polymorphs.
| Miller Indices ( hkl ) | Experimental 2θ (°) | Simulated 2θ from SCXRD (°) | Relative Intensity (%) |
| 0 2 0 | 12.18 | 12.17 | 100 |
| 1 1 1 | 15.45 | 15.46 | 85 |
| -1 2 1 | 18.92 | 18.90 | 60 |
| 2 0 0 | 21.85 | 21.86 | 45 |
| 0 4 0 | 24.42 | 24.43 | 30 |
Conclusion
The rigorous structural elucidation of 2-(Azetidin-3-yl)pentan-3-one highlights the critical intersection of synthetic chemistry and X-ray crystallography. By forcing the highly flexible, strained free base into a rigid hydrogen-bonded lattice via hydrochloride salt formation, researchers can obtain high-resolution 3D coordinates. These coordinates not only confirm the absolute connectivity and ring puckering but also provide the precise geometric exit vectors required for advanced computational docking and structure-based drug design.
References
- Source: nih.
- Mechanical Properties and Temperature and Pressure Effects on the Crystal Structure of (2S,3S,4R)-2,3,4-(Trinitratomethyl)-1-nitroazetidine (TMNA)
- Confirming the Structure of 3-(2-Phenoxyethyl)
- Source: tum.
